Cas no 899990-53-5 (1-(3-methoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea)

• Product Name: 1-(3-methoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea
• CAS No: 899990-53-5
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 5492345
• Update Time: 2025-10-18

1-(3-methoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3-(1-methylindol-3-yl)urea
• 1-(3-methoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea

• Inchi： 1S/C17H17N3O2/c1-20-11-15(14-8-3-4-9-16(14)20)19-17(21)18-12-6-5-7-13(10-12)22-2/h3-11H,1-2H3,(H2,18,19,21)
• InChI Key： SYHNNSFMCBMBBN-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1)C(NC1C2=C(N(C)C=1)C=CC=C2)=O

Additional information on 1-(3-methoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea

Introduction to 1-(3-Methoxyphenyl)-3-(1-Methyl-1H-Indol-3-yl)Urea (CAS No. 899990-53-5)

1-(3-Methoxyphenyl)-3-(1-Methyl-1H-indol-3-yl)urea, with the CAS number 899990-53-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique structural features, which include a methoxyphenyl group and a 1-methylindole moiety. These functional groups contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(3-methoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea is composed of a urea linkage between a 3-methoxyphenyl ring and a 1-methylindole ring. The methoxy group on the phenyl ring enhances the compound's lipophilicity, which can influence its cellular uptake and distribution. The indole ring, known for its presence in various bioactive molecules, imparts additional biological properties to the compound.

Recent studies have explored the pharmacological properties of 1-(3-methoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial for inhibiting tumor growth.

In addition to its anticancer properties, 1-(3-methoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea has been investigated for its anti-inflammatory and neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, it has shown promise in protecting neurons from oxidative stress and neurodegeneration, making it a potential candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The pharmacokinetic profile of 1-(3-methoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea has also been studied to understand its behavior in biological systems. Research indicates that it has favorable oral bioavailability and a moderate half-life, which are important factors for drug development. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

To advance the clinical application of 1-(3-methoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea, several preclinical studies have been conducted to evaluate its safety and efficacy. Animal models have been used to assess its toxicity and therapeutic potential in various disease models. These studies have provided valuable insights into the compound's mechanism of action and have identified potential targets for further investigation.

In conclusion, 1-(3-methoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea (CAS No. 899990-53-5) is a promising compound with diverse biological activities. Its potential as an anticancer agent, anti-inflammatory drug, and neuroprotective agent makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more detailed information on its therapeutic applications and pave the way for clinical trials.